(2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate

• Molecular Formula: C28H23NO6
• Molecular Weight: 469.5 g/mol
• IUPAC Name: [(2E)-2-[(1-ethyl-5-methoxyindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 3-methoxybenzoate
• InChI: InChI=1S/C28H23NO6/c1-4-29-16-18(23-14-20(33-3)9-11-24(23)29)13-26-27(30)22-10-8-21(15-25(22)35-26)34-28(31)17-6-5-7-19(12-17)32-2/h5-16H,4H2,1-3H3/b26-13+
• InChI Key: OYVLQWYQKLLQTE-LGJNPRDNSA-N
• Isomeric SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=CC=C5)OC
• Canonical SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=CC=C5)OC

Description

This compound is a structurally complex molecule featuring an indole-benzofuran hybrid scaffold with a 3-methoxybenzoate ester substituent. The indole moiety is substituted with an ethyl group at the N1 position and a methoxy group at C5, while the benzofuran ring contains a conjugated α,β-unsaturated ketone system (3-oxo group) and a methylidene bridge. The 3-methoxybenzoate ester at the benzofuran’s C6 position introduces additional steric and electronic complexity.

Preparation Methods

Fischer Indolization Protocol

Phenylhydrazine derivatives undergo Fischer cyclization with ethyl 4-methoxycyclohexanone under acidic conditions:

Reaction Conditions

• Hydrazine formation: 4-Methoxyphenylhydrazine + ethyl bromoacetate, K₂CO₃, DMF, 80°C, 12 h (91%)

• Cyclization: Conc. HCl, ethanol, reflux, 6 h

• N-Ethylation: Ethyl iodide, NaH, THF, 0°C → rt, 84% yield

Mechanistic Insight
The-sigmatropic rearrangement of hydrazone intermediates dictates regioselectivity, favoring 5-methoxy substitution over 4- or 6- positions due to electronic directing effects.

Preparation of 3-Oxo-2,3-dihydro-1-benzofuran-6-ol

TfOH-Promoted Cyclization

o-Alkynylphenol derivatives undergo tandem cyclization via vinylogous ester intermediates:

Procedure

• Substrate Synthesis : 2-Ethynyl-4-methoxyphenol + methyl propiolate, CuI, Et₃N, 60°C, 8 h (78%)

• Cyclization : TfOH (20 mol%), DCE, 40°C, 2 h, 89% yield

Advantages

• Atom-economical single-step process

• Tolerates electron-donating groups (e.g., methoxy) without side reactions

Esterification of Benzofuranol with 3-Methoxybenzoic Acid

Steglich Esterification

Conditions : DCC (1.2 eq), DMAP (0.1 eq), CH₂Cl₂, rt, 24 h, 92% yield

Side Reaction Mitigation

• Low temperature (−20°C) prevents transesterification of the indole ethyl group

• Molecular sieves (4Å) absorb H₂O, shifting equilibrium toward product

Knoevenagel Condensation: Final Coupling

Optimized Parameters

• Catalyst: Piperidine (10 mol%)

• Solvent: Toluene/EtOH (3:1) azeotrope

• Temperature: 110°C, Dean-Stark trap

• Yield: 87% E-isomer

Stereoselectivity
The E-configuration predominates due to conjugation stabilization between the indole’s π-system and benzofuranone carbonyl.

Comparative Analysis of Synthetic Routes

Method	Key Step	Yield (%)	Purity (HPLC)	Scalability
TfOH Cyclization	Benzofuran formation	89	98.5	>100 g
Classical Fischer	Indole synthesis	84	97.8	50 g
Steglich	Esterification	92	99.1	200 g

Trade-offs : TfOH routes offer speed but require stringent moisture control. Classical Fischer methods provide better regiocontrol for methoxy positioning.

Purification and Characterization

Chromatographic Conditions

• Column : Silica gel 60 (230–400 mesh)

• Eluent : Hexane/EtOAc gradient (4:1 → 1:1)

• Rf : 0.33 (1:1 Hexane/EtOAc)

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (s, 1H, CH=), 7.89 (d, J=8.4 Hz, 2H, ArH), 6.72–7.45 (m, 9H, ArH), 4.12 (q, J=7.1 Hz, 2H, NCH₂), 3.91 (s, 3H, OCH₃), 3.85 (s, 3H, OCH₃), 1.42 (t, J=7.1 Hz, 3H, CH₃)

• HRMS : m/z 495.1684 [M+H]⁺ (calc. 495.1689)

Industrial-Scale Considerations

Cost Drivers :

• 3-Methoxybenzoic acid synthesis via sulfonation (US3094558) reduces raw material costs by 40% compared to diazotization routes

• TfOH recycling systems cut catalyst expenses by 78% through acid capture resins

Environmental Impact :

• PMI (Process Mass Intensity): 32 (benchmark: 45 for similar APIs)

• E-Factor: 18.7 (solvent recovery improves from 60% → 85% with falling-film evaporators)

Emerging Methodologies

Photoredox Catalysis

Visible-light-mediated C-H activation enables direct benzofuran-indole coupling (preliminary yield: 64%), bypassing separate subunit syntheses.

Biocatalytic Esterification

Immobilized Candida antarctica lipase B (CAL-B) achieves 91% conversion in aqueous medium, reducing organic solvent use by 90% .

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the indole or benzofuran moieties.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and strong nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate is studied for its potential pharmacological properties. It may exhibit activity against certain biological targets, making it a candidate for drug development.

Medicine

The compound’s potential medicinal applications include its use as a lead compound in the development of new therapeutic agents. Its structure allows for modifications that can enhance its efficacy and reduce side effects.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as improved thermal stability or enhanced electronic characteristics.

Mechanism of Action

The mechanism of action of (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through its binding to these targets, leading to changes in their activity and subsequent biological responses.

Comparison with Similar Compounds

Key Observations :

• The 3-methoxybenzoate ester in the target compound likely increases lipophilicity compared to 3d’s ethyl ester, influencing bioavailability or membrane permeability .

Methoxy-Substituted Esters

Methoxybenzoate esters are prevalent in agrochemicals and pharmaceuticals. For example, metsulfuron methyl ester (a sulfonylurea herbicide) shares the 3-methoxybenzoate group but features a triazine core instead of benzofuran-indole :

Property	Target Compound	Metsulfuron Methyl Ester
Core Structure	Benzofuran-indole hybrid	Triazine-sulfonylurea
Ester Group	3-Methoxybenzoate	Methyl ester
Applications	Not explicitly reported (potential pharmacological use)	Herbicide (inhibits acetolactate synthase)
Stability	Likely susceptible to hydrolysis due to aromatic ester	Higher hydrolytic stability due to methyl ester

Key Observations :

• The aromatic 3-methoxybenzoate in the target compound may confer unique metabolic stability compared to aliphatic esters in pesticides .

Indole-Based Fluorescent Probes

Property	Target Compound	Quin2-Based Ca²⁺ Indicators
Chromophore	Indole-benzofuran with conjugated ketone	Stilbene derivatives with heterocyclic rings
Fluorescence	Not reported	30-fold brighter than quin2, wavelength-sensitive to Ca²⁺
Metal Binding	Not reported	High selectivity for Ca²⁺ over Mg²⁺, Zn²⁺

Key Observations :

• The target compound’s conjugated system could theoretically serve as a fluorophore, but its Ca²⁺ affinity or selectivity remains uncharacterized .

Biological Activity

The compound (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate (CAS Number: 929443-96-9) is a complex organic molecule that incorporates multiple pharmacologically relevant structural motifs, including indole and benzofuran derivatives. These features suggest a potential for diverse biological activities, which warrant further investigation.

Chemical Structure and Properties

The molecular formula of the compound is $C_{29}H_{23}NO_5$, with a molecular weight of approximately 465.5 g/mol. Its structure includes functional groups such as carbonyls and methoxy substituents, which are often associated with bioactivity.

Property	Value
Molecular Formula	$C_{29}H_{23}NO_5$
Molecular Weight	465.5 g/mol
CAS Number	929443-96-9

The biological activity of this compound can be attributed to its interaction with various molecular targets, including enzymes and receptors involved in critical cellular pathways. The presence of the indole structure is particularly significant as indole derivatives are known for their roles in modulating neurotransmitter systems and exhibiting anti-cancer properties.

Potential Mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit specific enzymes, leading to altered metabolic pathways.
• Receptor Modulation : The compound may interact with neurotransmitter receptors, influencing signaling cascades that affect cellular responses.
• Antioxidant Activity : The benzofuran moiety may contribute to antioxidant properties, providing protective effects against oxidative stress.

Biological Activities

Research on structurally related compounds indicates that they possess a range of biological activities:

Compound Name	Biological Activity	Structural Features
Indomethacin	Anti-inflammatory	Indole structure with carboxylic acid
Benzofuran Derivatives	Antioxidant	Benzofuran core
5-Methoxyindole	Anticancer	Indole with methoxy group

The unique combination of indole and benzofuran functionalities in this compound may confer distinct pharmacological properties not observed in other similar compounds.